Cas no 88589-99-5 ([2-(Naphthalen-1-yl)phenyl]acetonitrile)

[2-(Naphthalen-1-yl)phenyl]acetonitrile structure
88589-99-5 structure
Product Name:[2-(Naphthalen-1-yl)phenyl]acetonitrile
CAS No:88589-99-5
MF:C18H13N
MW:243.302524328232
CID:993222
PubChem ID:263291
Update Time:2025-04-20

[2-(Naphthalen-1-yl)phenyl]acetonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-(2-naphthalen-1-ylphenyl)acetonitrile
    • SCHEMBL11830993
    • NSC-97678
    • 2-[2-(NAPHTHALEN-1-YL)PHENYL]ACETONITRILE
    • NSC97678
    • 2-(2-(Naphthalen-1-yl)phenyl)acetonitrile
    • DTXSID80294708
    • 88589-99-5
    • [2-(naphthalen-1-yl)phenyl]acetonitrile
    • [2-(Naphthalen-1-yl)phenyl]acetonitrile
    • Inchi: 1S/C18H13N/c19-13-12-15-7-2-4-10-17(15)18-11-5-8-14-6-1-3-9-16(14)18/h1-11H,12H2
    • InChI Key: IUXMPBXESMVYJQ-UHFFFAOYSA-N
    • SMILES: N#CCC1C=CC=CC=1C1=CC=CC2C=CC=CC1=2

Computed Properties

  • Exact Mass: 243.105
  • Monoisotopic Mass: 243.105
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 339
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 23.8Ų

Experimental Properties

  • Density: 1.131
  • Boiling Point: 434.2°C at 760 mmHg
  • Flash Point: 239.2°C
  • Refractive Index: 1.647
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